2-Ethoxy-6-(tributylstannyl)pyrazine

• Molecular Formula: C18H34N2OSn
• Molecular Weight: 413.2 g/mol
• IUPAC Name: tributyl-(6-ethoxypyrazin-2-yl)stannane
• InChI: InChI=1S/C6H7N2O.3C4H9.Sn/c1-2-9-6-5-7-3-4-8-6;3*1-3-4-2;/h3,5H,2H2,1H3;3*1,3-4H2,2H3
• InChI Key: JIGAIGUPIWAKGU-UHFFFAOYSA-N
• Canonical SMILES: CCCC[Sn](CCCC)(CCCC)C1=NC(=CN=C1)OCC

Description

2-Ethoxy-6-(tributylstannyl)pyrazine is a pyrazine derivative featuring an ethoxy group (-OCH₂CH₃) at position 2 and a tributylstannyl (-Sn(C₄H₉)₃) group at position 5. Pyrazine, a six-membered aromatic heterocycle with two nitrogen atoms at para positions, serves as the core scaffold. The ethoxy group contributes to electronic modulation and steric effects, while the tributylstannyl moiety imparts organometallic reactivity, enabling applications in cross-coupling reactions and catalysis . This compound’s unique structure bridges organic and organometallic chemistry, making it valuable in synthetic and materials science.

Comparison with Similar Compounds

Comparison with Similar Pyrazine Derivatives

Structural Analogues with Stannyl Substituents

2-(Tributylstannyl)pyrazine

• Structure : Lacks the ethoxy group at position 2.
• Properties : Exhibits catalytic activity in Stille coupling reactions. However, its toxicity and environmental persistence raise safety concerns .
• Applications : Used as a catalyst in organic synthesis.

2-Fluoro-3,6-bis(tributylstannyl)pyrazine

• Structure : Contains two tributylstannyl groups at positions 3 and 6, with a fluorine atom at position 2.
• Synthesis : Generated via deprotonation and tin trapping reactions using LTMP (lithium tetramethylpiperidide) and chlorotributylstannane .
• Reactivity : Enhanced electrophilicity due to fluorine, enabling diverse functionalization pathways.

Table 1: Comparison of Stannyl-Substituted Pyrazines

Compound	Substituents	Key Properties	Applications
2-Ethoxy-6-(tributylstannyl)pyrazine	2-OCH₂CH₃, 6-Sn(C₄H₉)₃	Organometallic reactivity, moderate steric bulk	Catalysis, material science
2-(Tributylstannyl)pyrazine	6-Sn(C₄H₉)₃	High catalytic efficiency, toxicity concerns	Stille coupling reactions
2-Fluoro-3,6-bis(tributylstannyl)pyrazine	2-F, 3/6-Sn(C₄H₉)₃	High electron affinity, complex synthesis	Functionalization reactions

Ethoxy-Substituted Pyrazines

2-Ethoxy-6-methylpyrazine

• Structure : Ethoxy at position 2 and methyl at position 6.
• Properties : Volatile aroma compound with applications in flavor chemistry. Exhibits a molecular weight of 138.17 g/mol and distinct GC-MS retention indices .
• Applications : Used in food and fragrance industries for roasted/nutty aromas.

2-Ethoxy-3,5-diethylpyrazine

• Structure : Ethoxy at position 2 and ethyl groups at positions 3 and 3.
• Biological Activity : Targets proteins like BCHE (butyrylcholinesterase), influencing inflammatory pathways .

Key Difference : The replacement of methyl or ethyl groups with a tributylstannyl group in 2-Ethoxy-6-(tributylstannyl)pyrazine introduces metal-mediated reactivity, altering applications from flavor chemistry to catalysis.

Electronic and Semiconductor Properties

Pyrazine derivatives with extended conjugation, such as acene-type molecular ribbons (e.g., compounds with 2–6 pyrazine units), exhibit n-type semiconductor behavior. Their LUMO levels range from -3.24 to -3.78 eV, tunable via molecular length and substituents . In contrast, 2-Ethoxy-6-(tributylstannyl)pyrazine’s LUMO is likely higher due to the electron-donating ethoxy group, reducing electron affinity compared to purely pyrazine-based semiconductors.

Toxicity and Environmental Impact

• Tributylstannyl Compounds: Known for bioaccumulation and toxicity to aquatic life. 2-(Tributylstannyl)pyrazine’s environmental risks necessitate careful handling .
• Ethoxy vs. Stannyl Groups : Ethoxy-substituted pyrazines (e.g., 2-Ethoxy-6-methylpyrazine) are generally regarded as safe for use in food, whereas stannyl derivatives require stringent safety protocols .